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Compound of Interest

Compound Name: Demethoxymatteucinol

Cat. No.: B1203457

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. While specific disposal guidelines for Demethoxymatteucinol are not readily
available in public resources, a risk-based approach following general principles of chemical
waste management is essential. This guide provides a procedural framework for the safe
handling and disposal of Demethoxymatteucinol in a laboratory setting.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department before proceeding with any disposal protocol. Local regulations and facility-specific
procedures will ultimately dictate the appropriate disposal route.

Chemical and Physical Properties of
Demethoxymatteucinol

A summary of the known properties of Demethoxymatteucinol is provided below. This
information is crucial for a preliminary risk assessment.
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Property Value Reference
Molecular Formula C17H1604 [1112]
Molecular Weight 284.31 g/mol [2]
Appearance Solid [3]

CAS Number 56297-79-1 [11[2]
Melting Point 202 - 204 °C [3]

General Disposal Protocol for
Demethoxymatteucinol

The following step-by-step procedure is a general guideline for the disposal of
Demethoxymatteucinol waste.

1. Waste ldentification and Segregation:

» Categorize Waste: Identify all waste streams containing Demethoxymatteucinol. This
includes pure compound, contaminated labware (e.qg., vials, pipette tips, gloves), and
solutions.

o Segregate Waste: Do not mix Demethoxymatteucinol waste with other chemical waste
unless explicitly permitted by your EHS department. Keep it separate from non-hazardous
trash.

2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling Demethoxymatteucinol waste. This includes:
o Safety goggles or a face shield
o Chemical-resistant gloves (e.g., nitrile)
o Alab coat

3. Waste Collection and Storage:
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Solid Waste:

o Collect pure Demethoxymatteucinol and contaminated solids in a designated, leak-proof,
and clearly labeled waste container.

o The label should include the chemical name ("Demethoxymatteucinol”), the
concentration (if applicable), and the hazard class (to be determined in consultation with
EHS).

Liquid Waste:

o Collect solutions containing Demethoxymatteucinol in a designated, sealed, and shatter-
resistant container.

o The container must be clearly labeled with the chemical name, solvent, concentration, and
appropriate hazard warnings.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

. Disposal Request and Pickup:

Follow your institution's established procedures for chemical waste disposal. This typically
involves submitting a waste pickup request to the EHS department.

Provide accurate and complete information on the waste manifest or request form.
. Spill Management:
In the event of a spill, immediately alert personnel in the area.

For a small spill of solid material, carefully sweep it up, avoiding dust generation, and place it
in the designated waste container.

For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the waste container.

Clean the spill area with an appropriate solvent and decontaminate surfaces.
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e Report all spills to your supervisor and EHS department.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of

Demethoxymatteucinol.
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Caption: Workflow for the safe disposal of Demethoxymatteucinol.
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Disclaimer: This information is intended as a general guide and does not replace the need for a
formal risk assessment and consultation with your institution's EHS department. Always adhere
to local, state, and federal regulations regarding chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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